1. Home
  2. Product
  3. Main Products
  4. 2-[[5-[(1E)-2,6-Dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one
2-[[5-[(1E)-2,6-Dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one 2-[[5-[(1E)-2,6-Dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one
Brand Name: Vulcanchem
CAS No.: 103886-93-7
VCID: VC0020801
InChI: InChI=1S/C21H32O5/c1-13(2)6-5-7-14(3)10-15-12-21(4,25)19(26-15)11-16-17(22)8-9-18(23)20(16)24/h6,10,15,18-19,23-25H,5,7-9,11-12H2,1-4H3/b14-10+
SMILES: CC(=CCCC(=CC1CC(C(O1)CC2=C(C(CCC2=O)O)O)(C)O)C)C
Molecular Formula: C21H32O5
Molecular Weight: 364.5 g/mol

2-[[5-[(1E)-2,6-Dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one

CAS No.: 103886-93-7

Main Products

VCID: VC0020801

Molecular Formula: C21H32O5

Molecular Weight: 364.5 g/mol

2-[[5-[(1E)-2,6-Dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one - 103886-93-7

CAS No. 103886-93-7
Product Name 2-[[5-[(1E)-2,6-Dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one
Molecular Formula C21H32O5
Molecular Weight 364.5 g/mol
IUPAC Name 2-[[5-[(1E)-2,6-dimethylhepta-1,5-dienyl]-3-hydroxy-3-methyloxolan-2-yl]methyl]-3,4-dihydroxycyclohex-2-en-1-one
Standard InChI InChI=1S/C21H32O5/c1-13(2)6-5-7-14(3)10-15-12-21(4,25)19(26-15)11-16-17(22)8-9-18(23)20(16)24/h6,10,15,18-19,23-25H,5,7-9,11-12H2,1-4H3/b14-10+
Standard InChIKey AGIQMOPLGHERJR-GXDHUFHOSA-N
Isomeric SMILES CC(=CCC/C(=C/C1CC(C(O1)CC2=C(C(CCC2=O)O)O)(C)O)/C)C
SMILES CC(=CCCC(=CC1CC(C(O1)CC2=C(C(CCC2=O)O)O)(C)O)C)C
Canonical SMILES CC(=CCCC(=CC1CC(C(O1)CC2=C(C(CCC2=O)O)O)(C)O)C)C
PubChem Compound 6443495
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19